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Compound of Interest

Compound Name: GNF-8625

Cat. No.: B607711 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like GNF-8625 are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step information for the

appropriate disposal of GNF-8625, aligning with standard laboratory safety protocols.

Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for GNF-8625 and its monopyridin-N-

piperazine hydrochloride salt.

Property GNF-8625
GNF-8625 monopyridin-N-
piperazine hydrochloride

CAS Number 1196546-33-4[1] 2412055-62-8[2][3]

Molecular Formula C31H30FN7O[1] C25H27ClFN7[2][3][4]

Molecular Weight 535.63 g/mol [1] 479.98 g/mol [3][4]

Appearance Not specified Light yellow to yellow solid[3]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.[1]

4°C, stored under nitrogen. In

solution: -80°C for 6 months,

-20°C for 1 month (stored

under nitrogen).[3][4][5]
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Experimental Protocols: Disposal Procedures
While a specific Safety Data Sheet (SDS) detailing the disposal of GNF-8625 is not publicly

available, general best practices for the disposal of chemical waste, as outlined in SDS for

similar compounds, should be strictly followed. The following procedure is a synthesis of these

established guidelines.

Step 1: Personal Protective Equipment (PPE)

Before handling GNF-8625, ensure all appropriate personal protective equipment is worn. This

includes, but is not limited to:

Safety goggles or face shield

Chemical-resistant gloves

Lab coat or other protective clothing

Step 2: Waste Segregation

Properly segregate GNF-8625 waste at the point of generation. Do not mix with incompatible

materials. Waste should be categorized as follows:

Solid Waste: Unused or expired GNF-8625, contaminated lab supplies (e.g., weigh boats,

filter paper).

Liquid Waste: Solutions containing GNF-8625.

Sharps Waste: Contaminated needles, syringes, or broken glass.

Step 3: Containerization

Use clearly labeled, leak-proof, and chemically compatible containers for each waste stream.

The label should include the chemical name ("GNF-8625 waste"), the primary hazard(s)

(e.g., "Flammable Solid," "Causes severe skin burns and eye damage" based on related

compounds), and the date of accumulation.
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Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from heat,

sparks, and open flames.[6]

Ensure the storage area is inaccessible to unauthorized personnel.

Step 5: Disposal

Dispose of GNF-8625 waste through an approved hazardous waste disposal facility.[6]

Do not dispose of GNF-8625 down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GNF-8625.

Preparation Waste Characterization

Containment

Final Disposal

Start: GNF-8625 Waste Generated Don Appropriate PPE Solid Waste? Liquid Waste?no

Collect in Labeled
Solid Waste Container

yes

Sharps Waste?
no

Collect in Labeled
Liquid Waste Containeryes

Collect in Labeled
Sharps Containeryes

Store in Designated
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Click to download full resolution via product page

GNF-8625 Chemical Waste Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the most current Safety Data Sheet for any chemical before

handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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